Cas no 2034504-99-7 (4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide
• CAS No: 2034504-99-7
• MF: C₁₄H₁₃FN₄O₃S
• MW: 336.341424703598
• CID: 5358806
• Update Time: 2025-05-21

4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-pyrazolo[1,5-a]pyrimidin-6-ylbenzenesulfonamide
• 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide

• Inchi： 1S/C14H13FN4O3S/c1-2-22-13-4-3-11(7-12(13)15)23(20,21)18-10-8-16-14-5-6-17-19(14)9-10/h3-9,18H,2H2,1H3
• InChI Key： HFECOTJAKTUWMM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CN3N=CC=C3N=C2)(=O)=O)=CC=C(OCC)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide

Comprehensive Overview of 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide (CAS No. 2034504-99-7)

4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide (CAS No. 2034504-99-7) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities. The presence of both ethoxy and fluoro substituents enhances its potential for interaction with biological targets, making it a promising candidate for drug discovery and development.

The molecular structure of 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide features a sulfonamide group attached to a benzene ring, which is further substituted with an ethoxy and a fluoro group. The pyrazolo[1,5-a]pyrimidine moiety is a key pharmacophore, often associated with kinase inhibition and other therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel sulfonamide-based compounds has intensified due to their broad-spectrum biological activities. 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide stands out due to its unique structural features, which may offer improved selectivity and efficacy compared to existing drugs. Its CAS No. 2034504-99-7 is frequently referenced in patent literature, highlighting its commercial and scientific relevance.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, pyrazolo[1,5-a]pyrimidine derivatives have shown promise as herbicides and pesticides. The fluoro and ethoxy groups in 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide could enhance its stability and bioavailability, making it a viable candidate for crop protection formulations.

From a synthetic chemistry perspective, the preparation of 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and heterocyclic ring formation. Researchers are exploring greener synthesis routes to improve yield and reduce environmental impact, aligning with the global push for sustainable chemistry practices.

Given the rising interest in personalized medicine and precision agriculture, 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide is poised to play a pivotal role in these fields. Its CAS No. 2034504-99-7 is often searched in academic databases, reflecting its importance in cutting-edge research. Future studies may focus on its structure-activity relationships and potential synergies with other bioactive molecules.

In conclusion, 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide (CAS No. 2034504-99-7) represents a versatile and highly studied compound with significant potential in both pharmaceutical and agrochemical industries. Its unique structural attributes and biological activities make it a subject of ongoing research, driven by the need for innovative solutions in health and agriculture.